Cas no 851008-24-7 ((3-aminophenyl)(imino)methyl-lambda6-sulfanone)

• Product Name: (3-aminophenyl)(imino)methyl-lambda6-sulfanone
• CAS No: 851008-24-7
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• MDL: MFCD30322480
• CID: 4229831
• PubChem ID: 59674075
• Update Time: 2025-04-24

(3-aminophenyl)(imino)methyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(S-methylsulfonimidoyl)-
• (3-aminophenyl)(imino)methyl-lambda6-sulfanone
• YPMXUTJIOWFKKM-UHFFFAOYSA-N
• 3-(S-methylsulfonimidoyl)aniline
• 2260917-71-1
• (RS)-S-(3-aminophenyl)-S-methyl sulfoximide
• EN300-308248
• SCHEMBL3941521
• (S)-(3-AMinophenyl)(imino)(methyl)-l6-sulfanone
• AKOS040768255
• 990-907-6
• GS0107
• (3-Aminophenyl)(imino)(methyl)-l6-sulfanone
• 851008-24-7
• 3-(methylsulfonimidoyl)aniline

• MDL： MFCD30322480
• Inchi： 1S/C7H10N2OS/c1-11(9,10)7-4-2-3-6(8)5-7/h2-5,9H,8H2,1H3
• InChI Key： YPMXUTJIOWFKKM-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(S(C)(=O)=N)=C1

Computed Properties

• Exact Mass: 170.05138412Da
• Monoisotopic Mass: 170.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.3Ų